Cas no 446254-90-6 (BENZENE, 1,2,3-TRIBROMO-4-(2,3,6-TRIBROMOPHENOXY)-)

• Product Name: BENZENE, 1,2,3-TRIBROMO-4-(2,3,6-TRIBROMOPHENOXY)-
• CAS No: 446254-90-6
• MF: C₁₂H₄Br₆O
• MW: 643.583559036255
• CID: 3365523
• PubChem ID: 86208448
• Update Time: 2025-04-21

BENZENE, 1,2,3-TRIBROMO-4-(2,3,6-TRIBROMOPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,3-TRIBROMO-4-(2,3,6-TRIBROMOPHENOXY)-
• PBDE 132
• UNII-52YSX4G22I
• 2,2',3,3',4,6'-Hexabromodiphenyl ether
• 52YSX4G22I
• DTXSID20879937
• Q27261032
• 446254-90-6
• BDE-132

• Inchi： 1S/C12H4Br6O/c13-5-3-4-8(11(18)9(5)16)19-12-7(15)2-1-6(14)10(12)17/h1-4H
• InChI Key： FFEKBOKDYRZGRV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC2=C(Br)C=CC(Br)=C2Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 643.53009Da
• Monoisotopic Mass: 637.53624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2Ų